Cas no 146562-84-7 (1,4-Diazabicyclo[2.2.2]octan-2-ol(9CI))

1,4-Diazabicyclo[2.2.2]octan-2-ol(9CI) structure
146562-84-7 structure
Product Name:1,4-Diazabicyclo[2.2.2]octan-2-ol(9CI)
CAS No:146562-84-7
MF:C6H12N2O
MW:128.172281265259
CID:101119
PubChem ID:45087364
Update Time:2025-04-18

1,4-Diazabicyclo[2.2.2]octan-2-ol(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,4-Diazabicyclo[2.2.2]octan-2-ol(9CI)
    • 1,4-Diazabicyclo[2.2.2]octan-2-ol
    • 1,4-diazabicyclo[2.2.2]octan-3-ol
    • DTXSID30666072
    • 146562-84-7
    • SCHEMBL3021408
    • Inchi: 1S/C6H12N2O/c9-6-5-7-1-3-8(6)4-2-7/h6,9H,1-5H2
    • InChI Key: XRPKXRDIJHTKPC-UHFFFAOYSA-N
    • SMILES: OC1CN2CCN1CC2

Computed Properties

  • Exact Mass: 128.09506
  • Monoisotopic Mass: 128.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.7A^2
  • XLogP3: -0.7

Experimental Properties

  • PSA: 26.71
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